2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride

• CAS No.: 113873-32-8
• Molecular Formula: C28H49Cl2N3O3
• Molecular Weight: 546.6 g/mol
• IUPAC Name: 1,3-di(piperidin-1-yl)propan-2-yl N-(2-octoxyphenyl)carbamate;dihydrochloride
• InChI: InChI=1S/C28H47N3O3.2ClH/c1-2-3-4-5-6-15-22-33-27-17-10-9-16-26(27)29-28(32)34-25(23-30-18-11-7-12-19-30)24-31-20-13-8-14-21-31;;/h9-10,16-17,25H,2-8,11-15,18-24H2,1H3,(H,29,32);2*1H
• InChI Key: IXMBJNZMDMUFDY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=CC=C1NC(=O)OC(CN2CCCCC2)CN3CCCCC3.Cl.Cl

Description

2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes piperidine rings and an octyloxyphenyl group, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride typically involves multiple steps, including the formation of piperidine derivatives and the introduction of the octyloxyphenyl group. Common reagents used in these reactions include piperidine, octyloxybenzene, and carbamoyl chloride. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize reaction efficiency, minimize waste, and ensure consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. Reaction conditions may vary depending on the desired outcome but often involve controlled temperatures, pressures, and the use of solvents to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a wide range of products, depending on the nature of the substituents introduced.

Scientific Research Applications

2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis, particularly in the development of new compounds with potential pharmaceutical applications.

Biology: Studied for its potential effects on biological systems, including its interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as its ability to modulate specific biological pathways or target certain diseases.

Industry: Utilized in the production of specialized chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biological pathways, leading to changes in cellular function or signaling. The exact molecular targets and pathways involved may vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 1-(1-Piperidinyl)-2-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate
• 2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(hexyloxy)phenyl)carbamate
• 2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(decyloxy)phenyl)carbamate

Uniqueness

2-(1-Piperidinyl)-1-(1-piperidinylmethyl)ethyl (2-(octyloxy)phenyl)carbamate dihydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications and interactions, making it a valuable compound for various research and industrial applications.